Methyl 2-amino-2-[3-(3,5-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate

• IUPAC Name: methyl 2-amino-2-[3-(3,5-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• InChI: InChI=1S/C14H15F2NO2/c1-19-12(18)11(17)14-5-13(6-14,7-14)8-2-9(15)4-10(16)3-8/h2-4,11H,5-7,17H2,1H3
• InChI Key: JVUQJWUPWUFZOH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C12CC(C1)(C2)C3=CC(=CC(=C3)F)F)N
• Molecular Formula: C14H15F2NO2
• Molecular Weight: 267.27 g/mol
• CAS No.: 2287261-47-4

Description

“Methyl 2-amino-2-[3-(3,5-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate” is a complex organic compound. It contains a bicyclic pentanyl group attached to a 3,5-difluorophenyl group via a 2-amino-2-acetate linker. The compound is related to 2-Amino-2-(3,5-difluorophenyl)ethan-1-ol.

Synthesis Analysis

The synthesis of such compounds often involves difluoromethylation processes. These processes are based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S. The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode. Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The compound contains a bicyclic pentanyl group, a 3,5-difluorophenyl group, and a 2-amino-2-acetate linker. The exact structure would require further analysis using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The compound, due to its complex structure, could potentially undergo a variety of chemical reactions. For instance, the amino group could participate in acid-base reactions, while the acetate group could undergo nucleophilic substitution reactions. The difluorophenyl group could also undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Some general properties can be inferred from its structure. For example, the presence of polar groups like the acetate and the amino group would likely make the compound soluble in polar solvents.

Future Directions

The compound could potentially be used in a variety of applications, given its complex structure. It could serve as a building block in the synthesis of more complex molecules, or it could be studied for potential biological activity. Future research could also focus on optimizing the synthesis of this compound and studying its reactivity.